2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,5-diethoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C23H27N3O6S/c1-4-31-19-10-12-21(32-5-2)22(16-19)33(28,29)24-14-15-26-23(27)13-11-20(25-26)17-6-8-18(30-3)9-7-17/h6-13,16,24H,4-5,14-15H2,1-3H3
• InChI Key: NESNZJWQKGXYFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)OC
• Molecular Formula: C23H27N3O6S
• Molecular Weight: 473.5 g/mol
• CAS No.: 921831-92-7

Description

This compound is a benzenesulfonamide derivative featuring a pyridazine core substituted with a 4-methoxyphenyl group at position 3 and an ethyl chain at position 2. The benzene ring of the sulfonamide moiety is further substituted with diethoxy groups at positions 2 and 3. The ethoxy groups may enhance lipophilicity and metabolic stability compared to bulkier substituents, while the pyridazine ring introduces unique electronic properties due to its two adjacent nitrogen atoms .

Biological Activity

2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a complex organic compound with potential therapeutic applications. Its structure includes a pyridazinone core and various functional groups that may interact with biological targets. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is $C_{21}H_{23}N_{3}O_{6}S$, with a molecular weight of 445.5 g/mol. The compound features an ethoxy group, a sulfonamide moiety, and a methoxyphenyl substituent, contributing to its diverse biological interactions.

Property	Value
Molecular Formula	C21H23N3O6S
Molecular Weight	445.5 g/mol
CAS Number	923250-27-5

Biological Activity Overview

Recent studies have indicated that compounds with similar structures exhibit various biological activities, including:

• Antitumor Activity : Compounds related to the pyridazinone framework have shown promise in inhibiting cancer cell proliferation. For instance, certain derivatives have been evaluated for their ability to inhibit cyclooxygenase-2 (COX-2), an enzyme often overexpressed in cancer tissues .
• Antimicrobial Properties : Similar structures have demonstrated antimicrobial activity against various pathogens. This suggests that the sulfonamide component may enhance the compound's effectiveness against microbial infections .

The biological activity of 2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes such as COX-2, leading to reduced inflammation and tumor growth.
• Disruption of Microtubule Dynamics : Similar compounds have been shown to disrupt microtubule formation in cancer cells, inducing apoptosis through mitotic catastrophe .
• Receptor Modulation : The presence of the methoxyphenyl group allows potential interactions with various receptors involved in cell signaling pathways.

Case Studies and Research Findings

Several studies have explored the biological implications of this compound:

• In Vitro Studies : In vitro evaluations have demonstrated that derivatives of pyridazinone can induce G2/M phase cell cycle arrest in cancer cell lines, leading to significant antiproliferative effects .
• Animal Models : Preliminary studies using animal models have indicated that compounds with similar structures can reduce tumor size and improve survival rates in mice bearing xenografts of human tumors .

Scientific Research Applications

Anti-inflammatory Activity

Research has indicated that derivatives of pyridazinone compounds, including 2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide, exhibit significant anti-inflammatory properties. These compounds have been evaluated for their ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play critical roles in the inflammatory response. Studies suggest that such inhibition can lead to reduced inflammation in various conditions, including arthritis and other inflammatory diseases .

Anticancer Potential

Emerging studies have explored the anticancer properties of this compound, particularly its effects on various cancer cell lines. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and apoptosis. For instance, compounds with similar structures have shown promise in inhibiting tumor growth and inducing apoptosis in breast and colon cancer cells .

Antimicrobial Activity

There is ongoing research into the antimicrobial properties of sulfonamide derivatives, including the compound . Preliminary results indicate that these compounds may exhibit activity against a range of bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria .

Synthesis and Mechanism of Action

The synthesis of 2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide typically involves multi-step organic reactions. The formation of the pyridazinone core is achieved through cyclization reactions involving hydrazine derivatives and diketones or ketoesters. Subsequent steps include the introduction of the benzenesulfonamide group via nucleophilic substitution reactions.

The proposed mechanism of action includes:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in inflammatory processes.
• Receptor Modulation: It may interact with cellular receptors, altering their activity and leading to physiological effects.
• Pathway Influence: The compound can affect various cellular pathways, resulting in changes to cell function and behavior .

Case Study 1: Anti-inflammatory Efficacy

A study published in a peer-reviewed journal evaluated the anti-inflammatory effects of a series of pyridazinone derivatives, including the target compound. Results demonstrated a significant reduction in inflammatory markers in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

Case Study 2: Anticancer Activity

In another investigation, researchers examined the effects of this compound on breast cancer cell lines. The study found that treatment with the compound led to decreased cell viability and increased apoptosis rates compared to controls, indicating its potential as an anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Differences and Implications

The ethyl chain in the sulfonamide moiety may increase flexibility compared to simpler sulfonamides, possibly enhancing binding to enzyme active sites.

Pyridazine vs. Pyridine Cores :

• Pyridazine’s dual nitrogen atoms (positions 1 and 2) create a stronger electron-deficient ring compared to pyridine, which may alter reactivity and target interactions.

Functional Group Stability :

• Ethoxy groups are more hydrolytically stable than benzyloxy groups, suggesting better metabolic stability for the target compound in vivo .

Target Specificity: The 4-methoxyphenyl group on the pyridazine may engage in π-π stacking or hydrogen bonding with aromatic residues in enzyme binding pockets, a feature absent in 5a.